Cas no 1107603-42-8 (((3‘-chloro-[1,1‘-biphenyl]-3-yl)boronic acid))

• Product Name: ((3‘-chloro-[1,1‘-biphenyl]-3-yl)boronic acid)
• CAS No: 1107603-42-8
• MF: C₁₂H₁₀BClO₂
• MW: 232.47060251236
• MDL: MFCD08701737
• CID: 3165069
• PubChem ID: 23005393
• Update Time: 2025-10-29

((3‘-chloro-[1,1‘-biphenyl]-3-yl)boronic acid) Chemical and Physical Properties

Names and Identifiers

• ((3‘-chloro-[1,1‘-biphenyl]-3-yl)boronic acid)
• 3 inverted exclamation mark -Chlorobiphenyl-3-boronic Acid
• CS-0437468
• AKOS004113967
• MFCD08701737
• 3'-Chlorobiphenyl-3-ylboronic Acid
• 3-CHLOROBIPHENYL-3-BORONIC ACID
• 1107603-42-8
• [3-(3-chlorophenyl)phenyl]boronic acid
• SY249425
• (3'-chloro-[1,1'-biphenyl]-3-yl)boronicacid
• {3'-chloro-[1,1'-biphenyl]-3-yl}boronic acid
• ((3'-chloro-[1,1'-biphenyl]-3-yl)boronic acid)
• AC2937
• (3'-Chloro-[1,1'-biphenyl]-3-yl)boronic acid

• MDL： MFCD08701737
• Inchi： 1S/C12H10BClO2/c14-12-6-2-4-10(8-12)9-3-1-5-11(7-9)13(15)16/h1-8,15-16H
• InChI Key： JMYLBKPHIHRJDY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 232.0462374g/mol
• Monoisotopic Mass: 232.0462374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on ((3‘-chloro-[1,1‘-biphenyl]-3-yl)boronic acid)

The Chemical Compound CAS No. 1107603-42-8: ((3'-Chloro-[1,1'-Biphenyl]-3-Yl)Boronic Acid)

The compound with CAS number 1107603-42-8, commonly referred to as ((3'-chloro-[1,1'-biphenyl]-3-yl)boronic acid), is a significant molecule in the field of organic chemistry and materials science. This compound is a derivative of biphenyl, a class of compounds characterized by two phenyl rings connected by a single bond. The presence of a chloro group at the 3' position and a boronic acid group at the 3 position makes this compound unique and highly versatile in various chemical reactions.

Biphenyl derivatives have been extensively studied due to their applications in electronics, optoelectronics, and pharmaceuticals. The introduction of a boronic acid group in this compound opens up new possibilities for cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is pivotal in synthesizing complex organic molecules with high precision. Recent studies have highlighted the role of such boronic acids in constructing advanced materials for flexible electronics and organic light-emitting diodes (OLEDs).

The synthesis of ((3'-chloro-[1,1'-biphenyl]-3-yl)boronic acid) typically involves multi-step processes, including Friedel-Crafts alkylation or arylation followed by boronate esterification. Researchers have optimized these steps to enhance yield and purity, ensuring the compound's reliability in downstream applications. The chloro substituent at the 3' position plays a critical role in modulating the electronic properties of the molecule, making it suitable for specific chemical transformations.

In terms of applications, this compound has shown promise in the development of novel semiconducting materials. Its ability to participate in cross-coupling reactions allows for the creation of intricate molecular architectures that can be tailored for specific electronic properties. For instance, recent studies have demonstrated its use in synthesizing low-bandgap polymers for efficient charge transport in OLEDs.

Furthermore, the presence of the boronic acid group enables this compound to act as a versatile building block in medicinal chemistry. It can be used to construct bioactive molecules with potential therapeutic applications. The ease of functionalization provided by the boronic acid group facilitates its integration into larger molecular frameworks, making it an invaluable tool for drug discovery.

From an environmental standpoint, researchers are increasingly focusing on green chemistry approaches to synthesize such compounds. This includes using catalytic systems that minimize waste and reduce energy consumption. Recent advancements have shown that microwave-assisted synthesis can significantly accelerate the production of ((3'-chloro-[1,1'-biphenyl]-3-yl)boronic acid), offering a sustainable alternative to traditional methods.

In conclusion, CAS No. 1107603-42-8 represents a pivotal compound in modern organic chemistry. Its unique structure and functional groups make it indispensable in various fields, from materials science to pharmaceuticals. As research continues to uncover new applications and synthesis pathways, this compound will undoubtedly play an even more significant role in advancing technological and medical innovations.